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Get Quote

Physicochemical Properties of Propamocarb
Hydrochloride

The following table summarizes the key quantitative data available for propamocarb hydrochloride. Please

note that some values, particularly the log P, vary between sources due to differences in measurement or

reporting methods.

Property Value Conditions / Notes
Data
Source

Water Solubility 1,005,000

mg/L

High at 20°C & pH 7 (verified for regulatory

purposes)

[1]

>700,000

mg/L

At 25°C [2]

Log P (Partition
Coefficient)

-1.4 Octanol-water at pH 7, 20°C (verified for

regulatory purposes)

[1]

1.19 Reported by an analytical company [3]
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Property Value Conditions / Notes
Data
Source

Log P (Base Form) 0.84 For Propamocarb (non-salt form) [4]

pKa (Dissociation
Constant)

9.6 At 25°C [1]

9.1 [2]

Molecular Weight 224.73 g/mol [1] [2]

Melting Point 64.2 °C Verified for regulatory purposes [1]

45 - 55 °C [2]

Experimental Methodologies and Data Context

While the searched sources do not contain step-by-step laboratory protocols, they provide context on how

this data is generated and used, which is critical for interpreting its reliability.

Data Sources and Reliability: The most reliable data comes from regulatory dossiers submitted to

the European Union, which is marked as "verified for regulatory purposes" [1]. Other data from
scientific literature and manuals is noted as "unverified" but from a known source [4] [2].

Solubility and Partitioning Principles: The partition coefficient (Log P) describes how a substance
distributes itself between octanol (representing lipid membranes) and water. For ionizable compounds

like propamocarb hydrochloride, the measured value is often the Log D (distribution coefficient),
which is pH-dependent [5]. The high solubility and negative Log P reported in regulatory data [1] are

consistent with a salt's properties, while other reported values may refer to the non-salt base form [4]
[3].

Analytical Methods: Propamocarb hydrochloride can be analyzed using reverse-phase High-
Performance Liquid Chromatography (HPLC). One analytical method uses a mobile phase of

acetonitrile, water, and phosphoric acid [3].

Property Interrelationships in Drug Development
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The physicochemical properties of a compound are interconnected and crucial for predicting its behavior in a

biological system. The following diagram illustrates the core relationships between the key properties of

propamocarb hydrochloride and their significance in pharmaceutical development.

Propamocarb HCl
Properties

High Water Solubility
(>700,000 mg/L)

In Vitro/In Vivo Assays

Facilitates dissolution
in aqueous media

Oral Bioavailability

Experimental
confirmation

Low Log P/D
(-1.4 to 1.19)

Membrane Permeability

Predicts potential
for passive diffusion

Key determinant for
intestinal absorption

pKa (~9.5)

Ionization State

Governs charge at
physiological pH

High Water Solubility

Charged species are
highly soluble

Click to download full resolution via product page

> This workflow shows how the fundamental properties of Propamocarb HCl influence its membrane

permeability and solubility, which are experimentally assessed to predict its oral bioavailability.

Key Takeaways for Researchers
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Primary Data Source: For reliable data, consult regulatory assessments like the EU Pesticides

Database, which contain verified, high-quality information [1].
Interpret Log P with Caution: The reported Log P for propamocarb hydrochloride is a pH-
dependent Log D. The negative value from regulatory data [1] reflects the compound's high polarity
and ionic character as a salt, which directly impacts its permeability.

High Solubility is a Key Feature: The consistently reported high water solubility indicates that
propamocarb hydrochloride is a highly hydrophilic compound, which aligns with its reported

mode of action as a systemic fungicide absorbed by roots and leaves [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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